Cas no 1803774-64-2 (1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene)

• Product Name: 1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene
• CAS No: 1803774-64-2
• MF: C₇H₃Br₂F₂NO₃
• MW: 346.908427476883
• CID: 4978585
• Update Time: 2025-06-12

1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene

• Inchi： 1S/C7H3Br2F2NO3/c8-4-1-3(15-7(10)11)2-5(9)6(4)12(13)14/h1-2,7H
• InChI Key： SLWNNOUUCKOOKI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1[N+](=O)[O-])Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 4.1
• Topological Polar Surface Area: 55

Additional information on 1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene

Introduction to 1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene (CAS No. 1803774-64-2)

1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1803774-64-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of nitroaromatics, characterized by its bromine and fluorine substituents, which contribute to its unique reactivity and potential applications. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents and functional materials.

The synthesis and application of 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene have been explored in several cutting-edge research studies. One of the most notable areas of interest is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its reactive sites—specifically the nitro group and halogen atoms—to design molecules with enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated its utility in generating derivatives that exhibit promising antimicrobial and anti-inflammatory properties.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their versatility in drug design. The presence of both bromine and fluorine atoms in 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene allows for diverse functionalization strategies, enabling chemists to tailor the molecule's properties for specific therapeutic needs. For example, fluorinated nitroaromatics have been investigated for their potential as kinase inhibitors, where the electron-withdrawing effects of the nitro group and the lipophilic nature of fluorine substituents contribute to improved drug-like characteristics.

Moreover, the compound's electronic structure, influenced by the nitro and halogen substituents, makes it an attractive candidate for applications in materials science. Specifically, researchers have explored its use in organic electronics, where such molecules can serve as components in light-emitting diodes (LEDs) and photovoltaic cells. The ability to modulate electron delocalization through strategic substitution patterns allows for fine-tuning of optoelectronic properties, which is crucial for developing high-performance electronic devices.

The synthetic pathways to 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene have also been optimized to enhance yield and purity. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and electrochemical methods, have been employed to streamline the production process. These advancements not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices. The compound's stability under various reaction conditions further underscores its suitability as a building block in multi-step synthetic sequences.

From a biological perspective, the pharmacokinetic properties of derivatives derived from 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene have been thoroughly investigated. Studies indicate that modifications at the bromine and fluorine positions can significantly impact metabolic stability and bioavailability. This has led to the development of prodrugs that release active pharmaceutical ingredients under physiological conditions, enhancing therapeutic efficacy while minimizing side effects.

The compound's role in combinatorial chemistry and high-throughput screening (HTS) is another area where it has demonstrated considerable promise. Its structural framework provides a scaffold for generating libraries of diverse compounds, which can be rapidly screened for biological activity. Such approaches are particularly valuable in drug discovery pipelines where large-scale experimentation is required to identify lead compounds with desirable pharmacological profiles.

Recent research has also highlighted the importance of 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene in developing novel imaging agents. The incorporation of fluorine into diagnostic probes enhances sensitivity due to its favorable nuclear magnetic resonance (NMR) properties. This has opened up possibilities for applications in magnetic resonance imaging (MRI) and positron emission tomography (PET), where such agents can provide detailed insights into biological processes at the molecular level.

The environmental impact of halogenated aromatic compounds like 1,3-dibromo-5-difluoromethoxy-2-nitrobenzene is another consideration that has driven innovation in green chemistry. Efforts are underway to develop synthetic routes that minimize hazardous byproducts and reduce reliance on toxic reagents. These initiatives not only improve safety but also contribute to environmental sustainability by promoting cleaner chemical processes.

In conclusion,1,3-Dibromo-5-difluoromethoxy-2-nitrobenzene (CAS No. 1803774-64-2) represents a versatile and multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative therapeutics and functional materials while adhering to principles of sustainability and efficiency. As research continues to uncover new possibilities，this compound is poised to remain a cornerstone in advanced chemical synthesis and application development.